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Compound of Interest

Compound Name: Disodium;3-sulfobenzoate

Cat. No.: B12339958

Get Quote

Executive Summary
Disodium 3-sulfobenzoate (CAS 14995-40-5 for monohydrate) represents a class of highly

polar, amphiphilic electrolytes used critically as hydrotropes, polymer modifiers (to improve

dyeability in polyesters), and ligands in lanthanide coordination chemistry.

Its solubility profile is defined by a stark polarity contrast:

Aqueous Systems: Exhibits extreme solubility (>100 g/L) driven by high ionic strength and

hydration enthalpy of the sulfonate (

) and carboxylate (

) groups.

Organic Solvents: Displays negligible solubility in non-polar solvents and limited solubility in

protic organics (ethanol/methanol), acting as a classic "anti-solvent" precipitate.

This guide details the thermodynamic mechanisms governing these interactions and provides a

validated protocol for purification via the Binary Solvent Recrystallization method.
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Part 1: Physicochemical Identity & Properties[1]
Understanding the solubility behavior requires analyzing the molecular architecture. The

compound is a dianionic salt of a strong acid (sulfonic) and a weak acid (benzoic).

Property Specification

Chemical Name
Disodium 3-sulfobenzoate (Disodium m-

sulfobenzoate)

CAS Number
14995-40-5 (Monohydrate); 3969-26-4

(Anhydrous generic)

Molecular Formula

Molecular Weight 246.15 g/mol (Anhydrous)

pKa Values
(Sulfonic);

(Carboxylic)

pH Stability
Stable at pH > 5.[1] At pH < 3, converts to

Monosodium salt.

The "Solubility Switch" Mechanism
The solubility of this compound is pH-dependent. In water:

pH < 1: Exists as 3-sulfobenzoic acid (High organic solubility, moderate water solubility).

pH ~ 2-3: Exists as Monosodium 3-sulfobenzoate (Zwitterionic character, high water

solubility).

pH > 5: Exists as Disodium 3-sulfobenzoate (Maximum charge density, highest water

solubility, lowest organic solubility).

Part 2: Solubility Dynamics
Aqueous Solubility (Thermodynamic Driver)
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Water is the primary solvent. The dissolution is driven by the formation of hydration shells

around the two

ions and the anionic oxygen atoms of the sulfonate and carboxylate groups.

Temperature Effect: Solubility increases significantly with temperature.[2]

Ambient (25°C): ~25–50 mg/mL (Monosodium data; Disodium is typically higher due to

ionic lattice energy disruption).

Elevated (80°C): >150 mg/mL.[3]

Ionic Strength: High concentrations of other salts (e.g., NaCl) decrease solubility ("Salting

Out" effect), a property utilized in industrial isolation.

Organic Solvent Solubility (The Anti-Solvent Effect)
The high charge density of the disodium salt prevents stable interaction with organic solvents,

even polar ones.
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Solvent Class
Representative
Solvents

Solubility Status Mechanism

Polar Protic
Methanol, Ethanol,

Isopropanol
Sparingly Soluble

Hydrogen bonding

exists, but dielectric

constant (

) is too low to support

the ionic lattice

dissociation.

Polar Aprotic DMSO, DMF Moderate/Low

Soluble only at high

dilution; DMSO can

solvate cations but

poorly solvates the

anionic bulk.

Non-Polar
Hexane, Toluene,

DCM
Insoluble

Complete lack of

dipole interaction; high

energy barrier to

dissolution.

Part 3: Visualization of Solubility Mechanisms
The following diagram illustrates the molecular interactions dictating solubility in different

environments.

Aqueous Environment (High Solubility)

Organic Environment (Insolubility)
Disodium 3-Sulfobenzoate

(Crystal Lattice)

Water Molecules
(High Dielectric)Add Solvent

Ethanol/Hexane
(Low Dielectric)

Add Solvent

Hydration Shell Formation
(Exothermic)

Ion-Dipole Interaction Free Ions in Solution
(Na+, Anion-)

Entropy Increase

Lattice Energy Dominates
(No Solvation)

Weak Interaction Solid PrecipitatePhase Separation
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Caption: Mechanistic pathway comparison showing how high dielectric constant enables

dissolution in water versus lattice dominance in organics.

Part 4: Experimental Protocol – Binary Solvent
Recrystallization
Objective: Purify Disodium 3-sulfobenzoate from synthesis byproducts (inorganic salts or

unreacted benzoic acid) utilizing its differential solubility.

Principle: The compound is soluble in hot water but insoluble in ethanol. By creating a

saturated aqueous solution and introducing ethanol, the dielectric constant of the mixture

drops, forcing the disodium salt to crystallize selectively.

Reagents
Crude Disodium 3-sulfobenzoate

Deionized Water (Milli-Q grade preferred)

Absolute Ethanol (Anti-solvent)

Heated Stir Plate & Vacuum Filtration Setup

Step-by-Step Methodology
Dissolution (Saturation Phase):

Place 10 g of crude solid in a flask.

Add minimum volume of water (approx. 15–20 mL) while heating to 80–90°C.

Stir until fully dissolved. If particulates remain (likely inorganic salts like

), filter while hot.

Anti-Solvent Addition (Nucleation Phase):
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Maintain temperature at 70°C.

Slowly add hot ethanol dropwise.

Observation: Cloudiness will appear and redissolve. Continue adding until a faint,

persistent turbidity is observed (Cloud Point).

Ratio is typically 1:3 (Water:Ethanol) by volume.

Crystallization (Growth Phase):

Remove heat and allow the flask to cool slowly to room temperature on an insulator (e.g.,

cork ring).

Once at room temp, transfer to an ice bath (0–4°C) for 1 hour to maximize yield.

Isolation:

Filter the white crystalline precipitate via vacuum filtration (Buchner funnel).

Wash the cake with cold 90% Ethanol/Water mixture.

Dry in a vacuum oven at 60°C for 4 hours.

Workflow Diagram
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Caption: Operational workflow for the purification of Disodium 3-sulfobenzoate using the

water/ethanol binary system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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